Cas no 199391-67-8 (Benzofuran, 5-fluoro-6-methyl-)
199391-67-8 structure
Product Name:Benzofuran, 5-fluoro-6-methyl-
CAS No:199391-67-8
MF:C9H7FO
MW:150.149686098099
CID:841502
PubChem ID:19611681
Update Time:2025-04-19
Benzofuran, 5-fluoro-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzofuran, 5-fluoro-6-methyl-
- Benzofuran,5-fluoro-6-methyl-(9CI)
- Benzofuran, 5-fluoro-6-methyl- (9CI)
-
- Inchi： 1S/C9H7FO/c1-6-4-9-7(2-3-11-9)5-8(6)10/h2-5H,1H3
- InChI Key： WAPSWMZESKFQTG-UHFFFAOYSA-N
- SMILES： FC1=CC2C=COC=2C=C1C
Computed Properties
- Exact Mass: 150.04811
- Monoisotopic Mass: 150.048093005g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 13.1Ų
Experimental Properties
- PSA: 13.14
Benzofuran, 5-fluoro-6-methyl- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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